Cas no 612833-66-6 (1-Benzyloxy-4-bromo-2-iodo-benzene)

• Product Name: 1-Benzyloxy-4-bromo-2-iodo-benzene
• CAS No: 612833-66-6
• MF: C₁₃H₁₀BrIO
• MW: 389.026375293732
• MDL: MFCD11858296
• CID: 2133545
• PubChem ID: 21112925
• Update Time: 2025-06-07

1-Benzyloxy-4-bromo-2-iodo-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Benzyloxy-4-bromo-2-iodo-benzene
• 4-bromo-2-iodo-1-phenylmethoxybenzene
• C13H10BrIO
• SB37927
• MFCD11858296
• DTXSID60610846
• DB-072929
• SCHEMBL5109981
• 612833-66-6
• CS-0340774
• A1-77459
• 1-(Benzyloxy)-4-bromo-2-iodobenzene

• MDL： MFCD11858296
• Inchi： 1S/C13H10BrIO/c14-11-6-7-13(12(15)8-11)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： MODLWAAGRUEXRL-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 387.89598g/mol
• Monoisotopic Mass: 387.89598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Benzyloxy-4-bromo-2-iodo-benzene

Research Brief on 1-Benzyloxy-4-bromo-2-iodo-benzene (CAS: 612833-66-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

1-Benzyloxy-4-bromo-2-iodo-benzene (CAS: 612833-66-6) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive agents. Recent studies have highlighted its utility in cross-coupling reactions, which are pivotal for constructing diverse molecular architectures. The presence of both bromo and iodo substituents on the benzene ring enhances its reactivity, making it a valuable building block for drug discovery and material science.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 1-Benzyloxy-4-bromo-2-iodo-benzene as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that the compound's halogenated structure facilitated efficient Suzuki-Miyaura cross-coupling reactions, enabling the rapid assembly of a library of small molecules with potential anticancer activity. The researchers reported a yield of over 85% in the coupling reactions, underscoring the compound's reliability as a synthetic intermediate. Furthermore, the resulting inhibitors exhibited nanomolar potency against specific kinase targets, suggesting promising therapeutic applications.

Another notable application of 1-Benzyloxy-4-bromo-2-iodo-benzene was explored in a 2022 ACS Chemical Biology publication, where it was employed in the development of fluorescent probes for imaging cellular processes. The study leveraged the compound's halogen atoms for site-specific modifications, allowing the attachment of fluorophores without compromising the probe's biological activity. These probes were successfully used to visualize protein-protein interactions in live cells, providing insights into intracellular signaling pathways. The researchers emphasized the compound's role in enhancing the precision and efficiency of probe synthesis, which is critical for advancing chemical biology tools.

Recent advancements in catalytic methodologies have further expanded the utility of 1-Benzyloxy-4-bromo-2-iodo-benzene. A 2023 Nature Communications article reported a novel palladium-catalyzed double arylation reaction using this compound, which enabled the construction of polycyclic aromatic hydrocarbons (PAHs) with high regioselectivity. The study highlighted the compound's ability to participate in sequential cross-coupling reactions, yielding complex PAHs that are relevant for organic electronics and photovoltaics. This breakthrough underscores the compound's potential beyond pharmaceutical applications, extending into materials science.

In conclusion, 1-Benzyloxy-4-bromo-2-iodo-benzene (CAS: 612833-66-6) continues to be a cornerstone in chemical biology and pharmaceutical research. Its unique reactivity profile and versatility in synthetic transformations make it indispensable for drug discovery, probe development, and materials science. Future research is expected to explore its applications in emerging areas such as targeted drug delivery and biocatalysis, further solidifying its role in advancing scientific innovation.